Cas no 2137662-83-8 (5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)-)

• Product Name: 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)-
• CAS No: 2137662-83-8
• MF: C₁₀H₉N₃O₂S
• MW: 235.262360334396
• CID: 5277853
• Update Time: 2025-06-10

5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)-

• Inchi： 1S/C10H9N3O2S/c1-5-3-6(2)13-8(12-5)9-11-4-7(16-9)10(14)15/h3-4H,1-2H3,(H,14,15)
• InChI Key： TVVRWYYGAQBRKT-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1C1=NC(C)=CC(C)=N1

Additional information on 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)-

Recent Advances in the Study of 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- (CAS: 2137662-83-8)

The compound 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- (CAS: 2137662-83-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic compound, featuring a thiazole core linked to a dimethylpyrimidine moiety, exhibits unique chemical properties that make it a promising candidate for drug development. Recent studies have focused on its synthesis, biological activity, and potential mechanisms of action, providing valuable insights for researchers in the field.

One of the key areas of investigation has been the synthesis and optimization of 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)-. A 2023 study published in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity while reducing the number of steps required. The researchers employed a one-pot multicomponent reaction strategy, which not only streamlined the synthesis but also allowed for the introduction of various functional groups to enhance the compound's pharmacological properties. This advancement is particularly significant for scaling up production for preclinical studies.

In terms of biological activity, recent in vitro studies have demonstrated that 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- exhibits potent inhibitory effects against several kinase targets implicated in cancer and inflammatory diseases. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that the compound showed nanomolar-range activity against JAK2 and FLT3 kinases, with promising selectivity profiles. These findings suggest its potential as a lead compound for developing targeted therapies for hematological malignancies and autoimmune disorders.

Mechanistic studies have further elucidated the compound's mode of action. Structural biology approaches, including X-ray crystallography and molecular docking simulations, have revealed that 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- binds to the ATP-binding pocket of target kinases through specific hydrogen bond interactions with key amino acid residues. This binding mode explains its inhibitory activity and provides a structural basis for future drug design efforts. Notably, the dimethylpyrimidine moiety appears to play a crucial role in maintaining the optimal binding conformation.

Recent preclinical evaluations have expanded the potential therapeutic applications of this compound. Beyond its kinase inhibitory properties, researchers have discovered that 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- modulates certain metabolic pathways in cancer cells, leading to altered energy metabolism and reduced proliferation. These findings, published in a 2023 issue of Cell Chemical Biology, open new avenues for investigating its use in combination therapies targeting cancer metabolism.

Despite these promising developments, challenges remain in the development of 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- as a therapeutic agent. Current research is addressing issues related to its pharmacokinetic properties, particularly its solubility and metabolic stability. Several research groups are working on prodrug strategies and formulation approaches to improve its bioavailability. Additionally, ongoing structure-activity relationship studies aim to optimize the balance between potency and selectivity while minimizing potential off-target effects.

In conclusion, the recent research on 5-Thiazolecarboxylic acid, 2-(4,6-dimethyl-2-pyrimidinyl)- (CAS: 2137662-83-8) highlights its significant potential in medicinal chemistry and drug discovery. The compound's unique structural features, combined with its promising biological activities against multiple therapeutic targets, position it as an important molecule for further investigation. As research progresses, this compound may serve as a valuable tool for understanding disease mechanisms and as a foundation for developing novel therapeutic agents in oncology and inflammation-related disorders.